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Abstract
This application note details a reliable and straightforward method for the quantitative

determination of Quinoline Yellow (E104), a common food and pharmaceutical colorant, using

UV-Vis spectrophotometry. The protocol is based on the Beer-Lambert law, which establishes a

linear relationship between the absorbance of the analyte and its concentration. The optimal

wavelength for measurement, preparation of standard solutions, and the procedure for creating

a calibration curve to determine the concentration of E104 in unknown samples are described

in detail. This method is suitable for quality control in research, and industrial settings.

Introduction
Quinoline Yellow (E104) is a synthetic yellow dye widely used in food products, beverages, and

pharmaceuticals.[1][2][3] Regulatory bodies mandate the monitoring of its concentration to

ensure it remains within permissible limits. UV-Vis spectrophotometry offers a rapid, cost-

effective, and accurate technique for this purpose. The method relies on the principle that the

amount of light absorbed by a colored solution is directly proportional to the concentration of

the absorbing substance. The characteristic absorption spectrum of Quinoline Yellow exhibits a
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maximum absorbance at a specific wavelength in the visible region, which is utilized for its

quantification.

Principle
The quantitative analysis of Quinoline Yellow is based on the Beer-Lambert Law, which is

expressed as:

A = εbc

Where:

A is the absorbance (unitless)

ε (epsilon) is the molar absorptivity coefficient (L mol⁻¹ cm⁻¹), a constant specific to the

substance at a given wavelength.[4][5]

b is the path length of the cuvette (typically 1 cm)

c is the concentration of the substance (mol L⁻¹)

By measuring the absorbance of standard solutions of known concentrations, a calibration

curve can be constructed. The concentration of an unknown sample can then be determined by

measuring its absorbance and interpolating the value from the calibration curve.[4][6]

Materials and Methods
Instrumentation

UV-Vis Spectrophotometer (e.g., Philips Model PU 8740 or equivalent)[1]

Analytical Balance

Volumetric flasks (100 mL, 50 mL, 10 mL)

Pipettes (various sizes)

Cuvettes (1 cm path length)
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Reagents
Quinoline Yellow (E104) powder, analytical grade

Sodium acetate

Glacial acetic acid

Distilled or deionized water

Preparation of Solutions
Acetate Buffer (pH 4.5):

Dissolve 5.4 g of sodium acetate in 50 mL of distilled water.

Adjust the pH to 4.5 using glacial acetic acid.

Dilute the solution to a final volume of 100 mL with distilled water.[1]

Stock Standard Solution of Quinoline Yellow (100 µg/mL):

Accurately weigh 10 mg of Quinoline Yellow powder.

Dissolve the powder in a 100 mL volumetric flask with the acetate buffer (pH 4.5).

Ensure the powder is completely dissolved by sonicating or stirring.

Fill the flask to the mark with the acetate buffer.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the

stock solution with the acetate buffer as described in the table below.

Experimental Protocol
Wavelength Scan:

Prepare a 10 µg/mL solution of Quinoline Yellow in the acetate buffer.
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Scan the absorbance of the solution from 350 nm to 550 nm using the acetate buffer as a

blank.[1]

Determine the wavelength of maximum absorbance (λmax). The λmax for Quinoline

Yellow is typically observed between 410 nm and 425 nm.[2][3][7][8][9]

Calibration Curve Construction:

Set the spectrophotometer to the determined λmax.

Use the acetate buffer to zero the instrument (blank).

Measure the absorbance of each working standard solution.

Plot a graph of absorbance versus concentration (µg/mL).

Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the

correlation coefficient (R²). A good calibration curve should have an R² value close to 1.

Measurement of Unknown Sample:

Prepare the unknown sample by dissolving it in the acetate buffer. If necessary, filter the

solution to remove any particulate matter.[1]

Measure the absorbance of the unknown sample at the λmax.

Calculate the concentration of Quinoline Yellow in the unknown sample using the equation

from the calibration curve.

Data Presentation
Table 1: Preparation of Working Standard Solutions
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Standard
Stock Solution
Volume (mL)

Final Volume
(mL)

Concentration
(µg/mL)

Absorbance
(AU)

1 0.5 10 5
Record

Absorbance

2 1.0 10 10
Record

Absorbance

3 1.5 10 15
Record

Absorbance

4 2.0 10 20
Record

Absorbance

5 2.5 10 25
Record

Absorbance

Note: The absorbance values are to be filled in after performing the experiment. Calibration

graphs for Quinoline Yellow have been shown to be linear up to 15.0 µg/mL and beyond.[2][10]

[11]
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Solution Preparation

Spectrophotometric Measurement

Data Analysis

Prepare 100 µg/mL
E104 Stock Solution

Prepare Working Standards
(5-25 µg/mL)

Measure Absorbance
of Standards at λmax

Prepare Acetate
Buffer (pH 4.5) Blank

Determine λmax
(scan 350-550 nm)

Set λmax

Measure Absorbance
of Unknown Sample at λmax

Set λmax

Construct Calibration Curve
(Absorbance vs. Concentration)

Calculate Concentration
of Unknown Sample

Use Calibration Equation

Click to download full resolution via product page

Caption: Experimental workflow for E104 quantification.
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This UV-Vis spectrophotometric method provides a simple and accurate means for determining

the concentration of Quinoline Yellow. The use of a buffered solution helps to maintain a

consistent chemical environment, ensuring reproducible results. It is crucial to use high-purity

reagents and accurately calibrated volumetric glassware to ensure the precision of the

standard solutions. The linearity of the calibration curve should be established for the

concentration range of interest. For samples with concentrations outside the linear range,

appropriate dilution is necessary.

Conclusion
The described UV-Vis spectrophotometric protocol is a validated and efficient method for the

quantitative analysis of Quinoline Yellow (E104) in various samples. Its simplicity, speed, and

cost-effectiveness make it an ideal choice for routine quality control and research applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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